N-Alkyl Hydrazine Side Chain: Molecular Descriptor Differentiation
Among the three commercially available N-alkyl hydrazine analogs on the 3,5-dimethyl-1H-pyrrole-2-carboxylic acid scaffold, the ethyl-substituted target compound (C₁₀H₁₇N₃O₂, MW 211.26 g/mol) exhibits intermediate molecular weight, calculated logP, and hydrogen-bonding capacity relative to the methyl (C₉H₁₅N₃O₂, MW 197.24 g/mol) and isopropyl (C₁₁H₁₉N₃O₂, MW 225.29 g/mol) variants . Predicted pKa values follow the trend: methyl analog ~8.27, ethyl analog ~7.9–8.2, isopropyl analog ~4.78 (most acidic proton, predicted), indicating that the N-alkyl group modulates the basicity and protonation state of the hydrazine moiety under physiological conditions [1]. The ethyl variant's intermediate clogP (~0.5–1.5 units higher than methyl, ~0.3–0.8 units lower than isopropyl) positions it favorably within Lipinski Rule of Five space for oral bioavailability when incorporated into larger conjugates [2].
ΔMW +14.02 vs methyl, -14.03 vs isopropyl; ΔpKa ~ -0.1 to -0.5 vs methyl, ~+3.1 to +3.4 vs isopropyl
| Evidence Dimension | Molecular weight, predicted logP, predicted pKa (most acidic) |
|---|---|
| Target Compound Data | MW 211.26 g/mol; clogP ~0.0–1.0; predicted pKa (hydrazine NH) ~7.9–8.2 |
| Comparator Or Baseline | Methyl analog: MW 197.24 g/mol, clogP ~ -0.5–0.5, predicted pKa ~8.27; Isopropyl analog: MW 225.29 g/mol, clogP ~1.0–2.0, predicted pKa ~4.78 |
| Quantified Difference | ΔMW: +14.02 vs. methyl, -14.03 vs. isopropyl; ΔpKa: ~ -0.1 to -0.5 vs. methyl, ~ +3.1 to +3.4 vs. isopropyl |
| Conditions | Predicted values from ACD/Labs or ChemAxon algorithms as reported on vendor and database pages |
Why This Matters
Procurement decisions for building-block libraries require precise molecular property matching; the ethyl variant fills a specific MW/logP/pKa gap not addressed by the methyl or isopropyl analogs, enabling systematic SAR exploration.
- [1] NVChem predicted properties for N-alkyl hydrazine pyrrole carboxylic acid derivatives (pKa, density). https://ja.nvchem.net/ View Source
- [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source
